Cas no 1341224-83-6 (PF-4136309)

• Product Name: PF-4136309
• CAS No: 1341224-83-6
• MF: C₂₉H₃₁F₃N₆O₃
• MW: 568.590056657791
• MDL: MFCD22124474
• CID: 829158
• PubChem ID: 11192346
• Update Time: 2025-05-18

PF-4136309 Chemical and Physical Properties

Names and Identifiers

• INCB 8761
• INCB8761(PF-4136309)
• (S)-N-[2-(3-{trans-4-hydroxy-4-[5-(pyrimidin-2-yl)pyridin-2-yl]cyclohexylamino}pyrrolidin-1-yl)-2-oxoethyl]-3-(trifluoromethyl)benzamide
• INCB-8761
• PF4136309
• PF-4136309
• PF 4136309
• Benzamide, N-[2-[(3S)-3-[[4-hydroxy-4-[5-(2-pyrimidinyl)-2-pyridinyl]cyclohexyl]amino]-1-pyrrolidinyl]-2-oxoethyl]-...
• NSC-796433
• PF-4136309 [WHO-DD]
• N-{2-[(3S)-3-({4-hydroxy-4-[5-(pyrimidin-2-yl)pyridin-2-yl]cyclohexyl}amino)pyrrolidin-1-yl]-2-oxoethyl}-3-(trifluoromethyl)benzamide
• 1372407-07-2
• Benzamide, N-[2-[(3S)-3-[[4-hydroxy-4-[5-(2-pyrimidinyl)-2-pyridinyl]cyclohexyl]amino]-1-pyrrolidinyl]-2-oxoethyl]-3-(trifluoromethyl)-
• INCB8761 (PF-4136309)
• INCB8761/PF-4136309
• N-{2-OXO-2-[(3S)-3-{[(1R,4R)-4-HYDROXY-4-[5-(PYRIMIDIN-2-YL)PYRIDIN-2-YL]CYCLOHEXYL]AMINO}PYRROLIDIN-1-YL]ETHYL}-3-(TRIFLUOROMETHYL)BENZAMIDE
• AC-30237
• BCP0726000196
• N-(2-((S)-3-(((1r,4S)-4-hydroxy-4-(5-(pyrimidin-2-yl)pyridin-2-yl)cyclohexyl)amino)pyrrolidin-1-yl)-2-oxoethyl)-3-(...
• N-(2-((S)-3-(((1r,4S)-4-hydroxy-4-(5-(pyrimidin-2-yl)pyridin-2-yl)cyclohexyl)amino)pyrrolidin-1-yl)-2-oxoethyl)-3-(trifluoromethyl)benzamide
• CS-M3082
• DA-64428
• DTXSID201026041
• AKOS030526422
• HY-13245A
• 857679-55-1
• CHEMBL2029422
• N-[2-((3S)-3-{[4-Hydroxy-4-(5-pyrimidin-2-yipyridin-2-yl)cyclohexyl]amino}pyrrolidin-1-yl)-2-oxoethyl]-3-(trifluoromethyl)benzamide
• UNII-3M2595V4KT
• (s)-PF-4136309
• NCGC00390572-01
• BRD-K94420399-001-01-9
• 1341224-83-6
• compound 17 [PMID: 24900280]
• CS-0610
• INCB8761
• N-(2-((3S)-3-((4-Hydroxy-4-(5-(pyrimidin-2-yl)pyridin-2-yl)cyclohexyl)amino)pyrrolidin-1-yl)-2-oxoethyl)-3-(trifluoromethyl)benzamid e
• DA-55810
• N-[2-((3S)-3-{[4-Hydroxy-4-(5-pyrimidin-2-ylpyridin-2-yl)cyclohexyl]amino}pyrrolidin-1-yl)-2-oxoethyl]-3-(trifluoromethyl)benzamide
• N-{2-oxo-2-[(3S)-3-{[(1s,4s)-4-hydroxy-4-[5-(pyrimidin-2-yl)pyridin-2-yl]cyclohexyl]amino}pyrrolidin-1-yl]ethyl}-3-(trifluoromethyl)benzamide
• PF04136309
• BDBM50382932
• CS-0021951
• Benzamide,N-[2-[(3S)-3-[[cis-4-hydroxy-4-[5-(2-pyrimidinyl)-2-pyridinyl]cyclohexyl]amino]-1-pyrrolidinyl]-2-oxoethyl]-3-(trifluoromethyl)-
• AKOS040753735
• N-(2-((3S)-3-((trans-4-Hydroxy-4-(5-(pyrimidin-2-yl)pyridin-2- yl)cyclohexyl)amino)pyrrolidin-1-yl)-2-oxoethyl)-3-(trifluoromethyl)benzamide
• (S)-N-(2-(3-((4-Hydroxy-4-(5-(pyrimidin-2-yl)pyridin-2-yl)cyclohexyl)amino)pyrrolidin-1-yl)-2-oxoethyl)-3-(trifluoromethyl)benzamide
• EX-A2696
• N-(2-((S)-3-((trans-4-hydroxy-4-(5-(pyrimidin-2-yl)pyridin-2-yl)cyclohexyl)amino)pyrrolidin-1-yl)-2-oxoethyl)-3-(trifluoromethyl)benzamide
• GTPL9032
• AS-75226
• J-523917
• BCP03515
• BCP29071
• HY-13245B
• C12852
• SCHEMBL1377713
• HY-13245
• ZNSVOHSYDRPBGI-LXWOLXCRSA-N
• NSC796433
• F20787
• XEC40707
• C14659
• G67698
• INCB8761(PF-4136309)?
• Benzamide, N-(2-((3S)-3-((trans-4-hydroxy-4-(5-(2-pyrimidinyl)- 2-pyridinyl)cyclohexyl)amino)-1-pyrrolidinyl)-2-oxoethyl)-3-(trifluoromethyl)-
• BS-51392
• N-(2-((S)-3-(((1r,4S)-4-hydroxy-4-(5-(pyrimidin-2-yl)pyridin-2-yl)cyclohexyl)amino)pyrrolidin-1-yl)-2-oxoethyl)-3-(trifluoromethyl)b enzamide
• 3M2595V4KT
• (Rac)-PF-4136309
• Benzamide, N-[2-[(3S)-3-[[cis-4-hydroxy-4-[5-(2-pyrimidinyl)-2-pyridinyl]cyclohexyl]amino]-1-pyrrolidinyl]-2-oxoethyl]-3-(trifluoromethyl)-
• N-[2-[(3S)-3-[[4-hydroxy-4-(5-pyrimidin-2-ylpyridin-2-yl)cyclohexyl]amino]pyrrolidin-1-yl]-2-oxoethyl]-3-(trifluoromethyl)benzamide
• BCP9000786
• GLXC-10083
• AKOS032947245
• N-[2-[(3S)-3-[[4-Hydroxy-4-[5-(pyrimidin-2-yl)pyridin-2-yl]cyclohexyl]amino]pyrrolidin-1-yl]-2-oxoethyl]-3-(trifluoromethyl)benzamide
• PF-04136309

• MDL： MFCD22124474
• Inchi： 1S/C29H31F3N6O3/c30-29(31,32)21-4-1-3-19(15-21)27(40)36-17-25(39)38-14-9-23(18-38)37-22-7-10-28(41,11-8-22)24-6-5-20(16-35-24)26-33-12-2-13-34-26/h1-6,12-13,15-16,22-23,37,41H,7-11,14,17-18H2,(H,36,40)/t22?,23-,28?/m0/s1
• InChI Key： ZNSVOHSYDRPBGI-CBQRAPNFSA-N
• SMILES： FC(C1=CC=CC(=C1)C(NCC(N1CC[C@@H](C1)NC1CCC(C2C=CC(C3N=CC=CN=3)=CN=2)(CC1)O)=O)=O)(F)F

Computed Properties

• Exact Mass: 568.24097336g/mol
• Monoisotopic Mass: 568.24097336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 10
• Complexity: 894
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.015 g/l) (25 º C),

PF-4136309 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Pharmaceutical and Biochemical Products Medical Disease Classifications

Additional information on PF-4136309

Professional Introduction to Compound CAS No. 1341224-83-6 and Product Name: PF-4136309

Compound CAS No. 1341224-83-6 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, with its unique molecular structure and properties, has been extensively studied for its potential applications in various therapeutic areas. The product name PF-4136309 is associated with this compound and represents a significant advancement in the synthesis and application of this chemical entity.

The molecular composition of CAS No. 1341224-83-6 plays a crucial role in its biological activity and pharmacological properties. Recent studies have highlighted the compound's ability to interact with specific biological targets, making it a promising candidate for the development of new drugs. The structural features of this compound contribute to its high specificity and efficacy, which are essential factors in drug design and discovery.

In the realm of pharmaceutical research, PF-4136309 has been the subject of numerous investigations aimed at elucidating its mechanism of action and optimizing its therapeutic potential. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, have been employed to understand the interactions between this compound and biological macromolecules. These studies have provided valuable insights into the structural and functional aspects of PF-4136309, paving the way for its integration into novel drug formulations.

One of the most compelling aspects of CAS No. 1341224-83-6 is its potential in treating various diseases. Researchers have observed that this compound exhibits notable anti-inflammatory properties, which could make it effective in managing conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary findings suggest that PF-4136309 may have neuroprotective effects, making it a candidate for therapies targeting neurodegenerative disorders like Alzheimer's disease.

The synthesis of CAS No. 1341224-83-6 involves complex chemical processes that require precise control over reaction conditions and reagent selection. Innovations in synthetic chemistry have enabled the production of this compound with high purity and yield, which is critical for pharmaceutical applications. The development of efficient synthetic routes has not only facilitated research but also opened new avenues for industrial-scale production.

Recent advancements in analytical techniques have further enhanced our understanding of PF-4136309's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in determining the compound's molecular structure and confirming its identity. These analytical methods provide essential data for characterizing CAS No. 1341224-83-6, ensuring its suitability for various applications.

The pharmacokinetic profile of PF-4136309 is another critical area of study. Researchers are investigating how this compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is vital for optimizing dosages and minimizing potential side effects. Preclinical studies have shown that CAS No. 1341224-83-6 exhibits favorable pharmacokinetic properties, which could enhance its clinical efficacy.

In conclusion, CAS No. 1341224-83-6 and its associated product name PF-4136309 represent significant advancements in pharmaceutical chemistry. The unique properties and potential applications of this compound make it a valuable asset in the development of new therapeutic agents. Continued research efforts are expected to yield further insights into its mechanisms of action and expand its therapeutic utility across multiple disease areas.